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Compound of Interest

Compound Name: (16R)-Dihydrositsirikine

Cat. No.: B1631060

For Researchers, Scientists, and Drug Development Professionals

(16R)-Dihydrositsirikine is a naturally occurring indole alkaloid found in Catharanthus roseus.
[1] This document provides a detailed overview of its known properties, general experimental
protocols for its isolation and analysis, and a summary of the current landscape of research into
its biological activities.

Core Physicochemical Properties

(16R)-Dihydrositsirikine is a complex heterocyclic molecule. Its key physicochemical
properties are summarized in the table below, providing a foundation for its handling,
formulation, and analysis.
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Property Value Source
CAS Number 6519-26-2 Internal
Molecular Formula C21H28N203 [1]

Molecular Weight 356.47 g/mol Internal

methyl (2R)-2-
[(2S,3R,12bS)-3-ethyl-
1,2,3,4,6,7,12,12b-

IUPAC Name , [1]
octahydroindolo[2,3-

ajquinolizin-2-yl]-3-

hydroxypropanoate
Melting Point 215 °C Internal
Boiling Point (Predicted) 547.5+45.0°C Internal
Density (Predicted) 1.24 + 0.1 g/cm3 Internal
pKa (Predicted) 14.30 £ 0.10 Internal

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and analysis of (16R)-
Dihydrositsirikine are not extensively documented in publicly available literature. However,
based on standard practices for natural product chemistry, the following general methodologies
can be applied.

Isolation from Catharanthus roseus Cell Suspension
Cultures

(16R)-Dihydrositsirikine is biosynthesized in and can be isolated from cell suspension
cultures of Catharanthus roseus.[2] A general workflow for its extraction and purification is
outlined below.
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A general workflow for the isolation of (16R)-Dihydrositsirikine.
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Methodology:
o Cell Culture: Establish and maintain a cell suspension culture of Catharanthus roseus.
o Harvesting: Collect the cell biomass through filtration or centrifugation.

o Extraction: The harvested cells are typically lyophilized and then extracted with a polar
organic solvent such as methanol.

 Purification: The crude extract is subjected to a series of chromatographic separations. This
may involve initial fractionation using column chromatography with a stationary phase like
silica gel, followed by further purification using preparative High-Performance Liquid
Chromatography (HPLC) to yield the pure compound.

Analytical Methods

High-Performance Liquid Chromatography (HPLC):

HPLC is a standard technique for the analysis and quantification of alkaloids. A general method
for the analysis of (16R)-Dihydrositsirikine would involve:

e Column: A C18 reversed-phase column is commonly used for the separation of alkaloids.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is
typically employed.

e Detection: UV detection at a wavelength corresponding to the chromophore of the molecule
or mass spectrometry (LC-MS) for more sensitive and specific detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
NMR spectroscopy is essential for the structural elucidation of (16R)-Dihydrositsirikine.

e 1H NMR: Provides information on the number and chemical environment of protons in the
molecule.

e 13C NMR: Provides information on the carbon skeleton.
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e 2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the connectivity
between protons and carbons, confirming the structure of the molecule.

The following diagram illustrates a general workflow for the analysis of an isolated sample.
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(Purity assessment by HPLC)
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( Characterized (16R)-Dihydrositsirikine )
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Workflow for the analytical characterization of (16R)-Dihydrositsirikine.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of specific data in the scientific literature regarding the
biological activities and mechanisms of action of (16R)-Dihydrositsirikine. While some related
classes of compounds, such as certain dihydropyridines and dihydropyrimidinones, have been
reported to possess antimicrobial and cytotoxic properties, it is crucial to note that (16R)-
Dihydrositsirikine is a structurally distinct and complex indole alkaloid.[3][4][5][6][7] Therefore,
extrapolating the biological activities of these other compound classes to (16R)-
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Dihydrositsirikine would be speculative and scientifically unfounded without direct
experimental evidence.

Further research, including in vitro and in vivo studies, is necessary to determine the
pharmacological profile of (16R)-Dihydrositsirikine.[8] This presents an opportunity for novel
investigations into the potential therapeutic applications of this natural product.

Summary and Future Directions

(16R)-Dihydrositsirikine is a well-characterized natural product in terms of its
physicochemical properties. However, there is a significant gap in the understanding of its
biological effects. This technical guide provides a summary of the existing knowledge and
outlines general methodologies for its isolation and analysis, which can serve as a starting
point for further research. Future studies should focus on screening (16R)-Dihydrositsirikine
for various biological activities to uncover its potential as a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [(16R)-Dihydrositsirikine (CAS: 6519-26-2): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631060#16r-dihydrositsirikine-cas-number-6519-26-
2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.mdpi.com/1999-4923/16/5/664
https://www.benchchem.com/product/b1631060#16r-dihydrositsirikine-cas-number-6519-26-2-properties
https://www.benchchem.com/product/b1631060#16r-dihydrositsirikine-cas-number-6519-26-2-properties
https://www.benchchem.com/product/b1631060#16r-dihydrositsirikine-cas-number-6519-26-2-properties
https://www.benchchem.com/product/b1631060#16r-dihydrositsirikine-cas-number-6519-26-2-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

